Cas no 1251569-49-9 (N-4-chloro-3-(trifluoromethyl)phenyl-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-4-chloro-3-(trifluoromethyl)phenyl-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1251569-49-9
• MF: C₁₈H₁₅ClF₃N₅OS
• MW: 441.85781121254
• CID: 6364575
• PubChem ID: 49664764
• Update Time: 2024-01-16

N-4-chloro-3-(trifluoromethyl)phenyl-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-3-(trifluoromethyl)phenyl-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• N-(4-chloro-3-(trifluoromethyl)phenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide
• F3406-7123
• VU0624312-1
• 1251569-49-9
• AKOS024485053

• Inchi： 1S/C18H15ClF3N5OS/c1-10-5-11(2)27(26-10)15-7-17(24-9-23-15)29-8-16(28)25-12-3-4-14(19)13(6-12)18(20,21)22/h3-7,9H,8H2,1-2H3,(H,25,28)
• InChI Key： QFXOEDSECVWIJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(C(F)(F)F)=C1)(=O)CSC1=CC(N2C(C)=CC(C)=N2)=NC=N1

Computed Properties

• Exact Mass: 441.0637935g/mol
• Monoisotopic Mass: 441.0637935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes